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Compound of Interest

Compound Name:
2-Bromo-5-

(trifluoromethyl)pyridine

Cat. No.: B156976 Get Quote

Essential Safety and Handling Guide: 2-Bromo-
5-(trifluoromethyl)pyridine
For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical, direct-to-action safety protocols and logistical plans for the

handling and disposal of 2-Bromo-5-(trifluoromethyl)pyridine (CAS No. 50488-42-1).

Adherence to these procedures is essential for ensuring personnel safety and regulatory

compliance.

Hazard Identification and Summary
2-Bromo-5-(trifluoromethyl)pyridine is a hazardous substance that poses significant health

risks. The primary hazards are summarized below.[1][2]
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Hazard Classification GHS Hazard Statement Signal Word

Acute Toxicity, Oral (Category

2)
H300: Fatal if swallowed Danger

Skin Irritation (Category 2) H315: Causes skin irritation Danger

Eye Irritation (Category 2)
H319: Causes serious eye

irritation
Danger

Specific Target Organ Toxicity

— Single Exposure (Category

3)

H335: May cause respiratory

irritation
Danger

Due to its acute oral toxicity, all handling operations must be conducted with extreme caution,

utilizing engineering controls and appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/sds/2-bromo-5-trifluoromethylpyridine-pd1805144857.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/661120
https://www.fishersci.com/store/msds?partNumber=AA4338106&productDescription=2-BRMO-5-%28TRIFLROMETHL%29PYRI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards). A face shield

should be used in addition to

goggles when there is a splash

hazard.[1][2]

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Gloves: Chemical-resistant,

impervious gloves (e.g., Nitrile

rubber). Clothing: Wear

fire/flame resistant and

impervious clothing, such as a

lab coat or chemical-resistant

suit, to prevent skin contact.[1]

[4]

Prevents skin irritation upon

contact. Contaminated clothing

must be removed and washed

before reuse.[1]

Respiratory Protection

For routine use in a certified

chemical fume hood,

respiratory protection may not

be required. If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator with appropriate

cartridges (e.g., type P2) must

be used.[2]

Protects against inhalation,

which can cause respiratory

tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
All operations involving this compound must be performed within a certified chemical fume

hood to minimize inhalation exposure.[3][5]

Step 1: Pre-Operational Checks

Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the

last year.
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Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware,

etc.) and place them inside the fume hood.

Don PPE: Put on all required PPE as specified in the table above before approaching the

work area.

Prepare Spill Kit: Ensure a spill kit appropriate for solid chemical spills is immediately

accessible.

Step 2: Handling and Use (Inside Fume Hood)

Weighing: Carefully weigh the solid compound on a tared weigh boat. Avoid generating dust.

[6]

Transfer: Gently transfer the compound into the reaction vessel.

Container Sealing: Securely close the primary container of 2-Bromo-5-
(trifluoromethyl)pyridine immediately after use.[1][6]

Execution of Work: Proceed with the experimental work, keeping the sash of the fume hood

at the lowest practical height.

Step 3: Post-Handling Decontamination

Clean Work Area: Decontaminate the work surface within the fume hood.

Dispose of Consumables: Place all contaminated disposable items (e.g., weigh boats, wipes)

into a designated, labeled hazardous waste container.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated exterior. Wash hands thoroughly with soap and water after removing PPE.[3]

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.[1][3]
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Exposure Route First-Aid Measures

Ingestion

Get emergency medical help immediately.[1]

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.[1]

Skin Contact

Take off contaminated clothing immediately.[1]

Wash the affected area with plenty of soap and

water.[1] Seek medical attention if skin irritation

occurs.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do so. Continue rinsing for at least 15

minutes.[1][7] Get medical attention.

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration.[1] Get medical help if you

feel unwell.[1]

Accidental Spill

Evacuate personnel to a safe area.[7] Avoid

dust formation.[7] Wear full PPE, including

respiratory protection. Sweep up the material,

place it in a suitable, closed container for

disposal, and clean the area thoroughly.[6][7]

Disposal Plan
All waste materials must be treated as hazardous waste.

Step 1: Waste Segregation

Solid Waste: Place unused compounds and any contaminated solids (e.g., paper towels,

gloves) into a clearly labeled, sealed container for hazardous solid waste.
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Liquid Waste: If the compound is dissolved in a solvent, dispose of it in a labeled container

for hazardous liquid waste, noting all chemical constituents.

Empty Containers: Rinse empty containers three times with a suitable solvent. Dispose of

the rinsate as hazardous liquid waste. The empty container should be disposed of in

accordance with local regulations.[6]

Step 2: Labeling and Storage

Label all waste containers with "Hazardous Waste," the full chemical name, and the

associated hazards (e.g., "Toxic").

Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials, while awaiting pickup.[1][6]

Step 3: Final Disposal

Arrange for pickup and disposal by a certified hazardous waste management company.[1][3]

Do not dispose of this chemical down the drain or in regular trash.[6]
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Workflow for Handling 2-Bromo-5-(trifluoromethyl)pyridine
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Caption: Logical workflow for the safe handling and disposal of 2-Bromo-5-
(trifluoromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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